![molecular formula C8H6BrF2NO2 B1432475 Methyl 3-amino-4-bromo-2,6-difluorobenzoate CAS No. 1529613-64-6](/img/structure/B1432475.png)
Methyl 3-amino-4-bromo-2,6-difluorobenzoate
Overview
Description
“Methyl 3-amino-4-bromo-2,6-difluorobenzoate” is a chemical compound. The synthesis and structure of a similar compound, “methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate”, has been described in a study . The molecule crystallizes in the centrocemetric space group P-1 with two rotomer molecules of the title compound in the asymmetric unit .
Molecular Structure Analysis
The structure of a similar compound, “methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate”, reveals the presence of two crystallographically unique rotomers in the lattice . The position of ortho-fluoro azo rings differ between the two rotomers .Scientific Research Applications
Regioflexible Substitution of 1,3-Difluorobenzene : Demonstrates the application of modern organometallic methods in selectively converting inexpensive starting materials like 1,3-difluorobenzene into various substituted benzoic acids, highlighting a key step in the route to 3-bromo-2,6-difluorobenzoic acid through deprotonation-triggered bromine migration (Schlosser & Heiss, 2003).
Photodynamic Therapy Application : A study on new zinc phthalocyanine derivatives for photodynamic therapy shows the synthesis of compounds with high singlet oxygen quantum yield, indicating their potential use in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Anticancer Drug Synthesis : The synthesis of thymidylate synthase inhibitors, using difluoro-substituted benzene ring analogues, provides insights into the development of new anticancer drugs (Thornton et al., 1992).
Synthesis of Aromatic Compounds : Research on derivatives of 4-hydroxybenzoic acid and its methyl and n-butyl esters discusses methods for preparing these compounds, contributing to the field of aromatic compound synthesis (Cavill, 1945).
Intermediate Synthesis for Anti-cancer Drugs : The synthesis of bromomethyl-3,4-dihydro-2-methyl-4-oxoquinazoline, a key intermediate in some anti-cancer drugs, highlights the role of these compounds in drug development (Sheng-li, 2004).
Metallation of Difluoroanilines : Discusses the regiocontrol by fluorine in the synthesis of 4-methoxycarbonyl derivatives, which is essential in the field of organometallic chemistry (Thornton & Jarman, 1990).
properties
IUPAC Name |
methyl 3-amino-4-bromo-2,6-difluorobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrF2NO2/c1-14-8(13)5-4(10)2-3(9)7(12)6(5)11/h2H,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGLQFAWDCRSRSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=C(C=C1F)Br)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrF2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.